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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,

suppliers, and key physicochemical properties of 3-Nonyne (CAS No. 20184-89-8).

Additionally, it outlines detailed experimental protocols for its synthesis and potential

applications in organic synthesis, catering to the needs of researchers and professionals in

drug development and chemical sciences.

Commercial Availability and Suppliers
3-Nonyne is readily available from a variety of chemical suppliers, ranging from large

multinational corporations to smaller specialized laboratories. The compound is typically offered

in various purities and quantities to suit diverse research and development needs. Below is a

summary of prominent suppliers and their typical product specifications.

Table 1: Commercial Suppliers of 3-Nonyne
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Supplier Purity
Available
Quantities

Notes

TCI America >98.0% (GC)[1][2] 5 mL, 25 mL

Also available through

distributors like Fisher

Scientific.[3]

Santa Cruz

Biotechnology
Research Grade Inquire for details

For research use only.

[4]

LabSolutions 98.0% (GC)[5] 1 mL

Price provided for

reference, formal

quote required.[5]

ChemicalBook Various Various

Platform lists multiple

suppliers primarily

from Asia.[6]

BenchChem Research Grade Inquire for details

For research use only,

not for human or

veterinary use.[7]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Nonyne is essential for its

safe handling, storage, and application in experimental work. The following table summarizes

key data points compiled from various supplier and database sources.

Table 2: Physicochemical Properties of 3-Nonyne
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Property Value Source(s)

CAS Number 20184-89-8 [1][4][5][6]

Molecular Formula C₉H₁₆ [1][4][5]

Molecular Weight 124.23 g/mol [1][4][5]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Boiling Point 156 °C [2][6]

Density 0.762 g/cm³ [6]

Refractive Index 1.4280 to 1.4320 [6]

Purity (typical) >98.0% (GC) [1][2][5]

Synonyms
Amylethylacetylene,

Ethylpentylacetylene
[1][5][6]

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis and application of 3-
Nonyne. Below are representative protocols for its synthesis via alkylation of a terminal alkyne

and a general procedure for its use in a 1,3-dipolar cycloaddition reaction.

Synthesis of 3-Nonyne via Alkylation of 1-Heptyne
This protocol is adapted from established procedures for the alkylation of terminal alkynes and

provides a reliable method for the laboratory-scale synthesis of 3-Nonyne.

Reaction Scheme:

Materials:

1-Heptyne

n-Butyllithium (n-BuLi) in hexanes
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Ethyl bromide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping

funnel, condenser)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, a reflux condenser, and a nitrogen inlet is assembled. The system is flushed

with dry nitrogen to ensure an inert atmosphere.

Deprotonation: Anhydrous THF is added to the flask, followed by 1-heptyne. The solution is

cooled to 0 °C in an ice bath.

A solution of n-butyllithium in hexanes is added dropwise via the dropping funnel over 30

minutes, maintaining the temperature at 0 °C. The reaction mixture is stirred for an additional

hour at this temperature to ensure complete formation of the lithium acetylide.

Alkylation: Ethyl bromide is added dropwise to the reaction mixture at 0 °C. After the addition

is complete, the ice bath is removed, and the reaction is allowed to warm to room

temperature and stirred overnight.

Workup: The reaction is carefully quenched by the slow addition of saturated aqueous

ammonium chloride solution. The organic layer is separated, and the aqueous layer is

extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.
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Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by fractional distillation to yield pure 3-Nonyne.

[3+2] Cycloaddition Reaction with 3-Nonyne: A
Representative Protocol
This protocol outlines a general procedure for the 1,3-dipolar cycloaddition of an in-situ

generated nitrile imine with 3-Nonyne to form a pyrazole derivative. This reaction highlights a

potential application of 3-Nonyne in the synthesis of heterocyclic compounds.

Reaction Scheme:

Materials:

A suitable hydrazonoyl chloride (e.g., N-phenyl-2-oxopropanehydrazonoyl chloride)

3-Nonyne

Triethylamine (Et₃N)

Anhydrous toluene

Standard laboratory glassware

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A round-bottom flask is charged with the hydrazonoyl chloride, 3-Nonyne,

and anhydrous toluene under a nitrogen atmosphere.

Dipole Generation and Cycloaddition: Triethylamine is added to the stirred solution. The

reaction mixture is then heated to reflux and monitored by thin-layer chromatography (TLC)

until the starting materials are consumed.

Workup: The reaction mixture is cooled to room temperature, and the triethylammonium

chloride salt is removed by filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The filtrate is concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired

pyrazole derivative.

Visualizations
The following diagrams, generated using Graphviz, illustrate key logical relationships relevant

to the procurement and synthesis of 3-Nonyne.
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Caption: Supplier landscape for 3-Nonyne.
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Caption: Synthesis workflow for 3-Nonyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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